Cas no 142342-55-0 (5-Boc-amino-pentyl Methanesulfonate)

• Product Name: 5-Boc-amino-pentyl Methanesulfonate
• CAS No: 142342-55-0
• MF: C₁₁H₂₃NO₅S
• MW: 281.369022607803
• MDL: MFCD08448236
• CID: 101146
• PubChem ID: 17750371
• Update Time: 2025-06-09

5-Boc-amino-pentyl Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 5-((tert-Butoxycarbonyl)amino)pentyl methanesulfonate
• Carbamic acid,[5-[(methylsulfonyl)oxy]pentyl]-, 1,1-dimethylethyl ester (9CI)
• METHANESULFONIC ACID 5-BOC-AMINO-PENTYL ESTER
• (5-methanesulfonylamino-pentyl)-carbamic acid tert-butyl ester
• 5-(tert-butoxycarbonylamino)pentyl methanesulfonate
• diethyl {5-[(tert-butoxycarbonyl)amino]pentyl }-propanedioate
• MsO(CH2)5NHBoc
• DTXSID70931413
• SCHEMBL1057873
• 5-{[tert-Butoxy(hydroxy)methylidene]amino}pentyl methanesulfonate
• MFCD08448236
• 5-[(2-methylpropan-2-yl)oxycarbonylamino]pentyl methanesulfonate
• 142342-55-0
• FT-0643342
• AKOS015996519
• Methanesulfonic acid 5-tert-butoxycarbonylamino-pentyl ester
• BMDRTAQNZSCQKT-UHFFFAOYSA-N
• tert-butyl N-[5-(methanesulfonyloxy)pentyl]carbamate
• DB-042622
• SY065529
• 5-(Boc-amino)pentyl Methanesulfonate
• 5-Boc-amino-pentyl Methanesulfonate

• MDL： MFCD08448236
• Inchi： 1S/C11H23NO5S/c1-11(2,3)17-10(13)12-8-6-5-7-9-16-18(4,14)15/h5-9H2,1-4H3,(H,12,13)
• InChI Key： BMDRTAQNZSCQKT-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.13000
• Monoisotopic Mass: 281.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 90.08000
• LogP: 3.12930

Additional information on 5-Boc-amino-pentyl Methanesulfonate

5-Boc-Amino-Pentyl Methanesulfonate (CAS No. 142342-55-0): An Overview and Applications in Chemical Biology and Medicinal Chemistry

5-Boc-amino-pentyl methanesulfonate (CAS No. 142342-55-0) is a versatile compound that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound, also known as Boc-aminopentyl methanesulfonate, is a valuable reagent for various synthetic transformations and biological studies. Its unique structure, consisting of a protected amino group and a methanesulfonate ester, makes it an ideal intermediate for the synthesis of complex molecules and bioactive compounds.

The Boc (tert-butyloxycarbonyl) protecting group in 5-Boc-amino-pentyl methanesulfonate is widely used in organic synthesis to temporarily mask the amino functionality, allowing for selective reactions at other sites of the molecule. This protection strategy is crucial for maintaining the integrity of the amino group during multi-step syntheses, ensuring that the desired product is obtained with high purity and yield.

The methanesulfonate ester moiety in 5-Boc-amino-pentyl methanesulfonate is a common leaving group in nucleophilic substitution reactions. This feature makes the compound particularly useful for introducing alkyl chains into various substrates, such as carbohydrates, peptides, and nucleic acids. The ease with which the methanesulfonate ester can be displaced by nucleophiles allows for efficient and selective functionalization of target molecules.

In recent years, 5-Boc-amino-pentyl methanesulfonate has been utilized in several cutting-edge research applications. For instance, it has been employed in the synthesis of novel peptides and peptidomimetics with enhanced biological activity. These compounds have shown promise in various therapeutic areas, including cancer treatment, anti-inflammatory agents, and antimicrobial agents. The ability to introduce specific amino acid sequences using this reagent has opened new avenues for drug discovery and development.

One notable application of 5-Boc-amino-pentyl methanesulfonate is in the field of glycochemistry. Glycosylation is a critical post-translational modification that plays a significant role in protein function and stability. By using this compound as a building block, researchers have successfully synthesized glycopeptides with tailored glycan structures. These glycopeptides have been used to study glycosylation patterns in various diseases and to develop glycoconjugate vaccines.

In addition to its synthetic utility, 5-Boc-amino-pentyl methanesulfonate has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The Boc protecting group can be selectively removed under specific conditions, releasing the active amino compound at the desired site of action. This approach has been investigated for improving drug delivery and reducing side effects associated with conventional therapies.

The safety profile of 5-Boc-amino-pentyl methanesulfonate is another important consideration for its use in research and development. Studies have shown that this compound exhibits low toxicity and good stability under standard laboratory conditions. These properties make it suitable for use in both academic and industrial settings, where safety is a paramount concern.

In conclusion, 5-Boc-amino-pentyl methanesulfonate (CAS No. 142342-55-0) is a highly valuable reagent with diverse applications in chemical biology and medicinal chemistry. Its unique chemical structure and functional groups enable it to serve as a versatile intermediate in synthetic transformations and biological studies. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.